Cas no 36068-40-3 (Imidodicarbonimidicdiamide, N-[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: Imidodicarbonimidicdiamide, N-[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 36068-40-3
• MF: C₁₀H₁₀ClF₆N₅
• MW: 349.663321018219
• MDL: MFCD03094450
• CID: 296080
• PubChem ID: 24880301
• Update Time: 2025-04-19

Imidodicarbonimidicdiamide, N-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N-[3,5-bis(trifluoromethyl)phenyl]-
• 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]BIGUANIDE HYDROCHLORIDE
• 2-[3,5-bis(trifluoromethyl)phenyl]-1-(diaminomethylidene)guanidine,hydrochloride
• PC7824
• 1-[3,5-Bis(trifluoromethyl)phenyl]biguanidehydrochloride
• MFCD03094450
• A823110
• 1030829-67-4
• 2-[3,5-bis(trifluoromethyl)phenyl]-1-(diaminomethylidene)guanidine hydrochloride
• 1-[3,5-Di-(trifluoromethyl)phenyl]biguanide hydrochloride
• CS-0211714
• 1-[3,5-Bis(trifluoromethyl)phenyl]biguanide, HCl
• Imidodicarbonimidic diamide, N-[3,5-bis(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• N''-[3,5-Bis(trifluoromethyl)phenyl]-N-(diaminomethylidene)guanidine--hydrogen chloride (1/1)
• DTXSID60660301
• 1-[bis(azanyl)methylidene]-2-[3,5-bis(trifluoromethyl)phenyl]guanidine hydrochloride
• FT-0607117
• 36068-40-3
• AKOS025310197
• N-[3,5-bis(trifluoromethyl)phenyl]-1-carbamimidamidomethanimidamide hydrochloride
• SCHEMBL16701755
• PS-6997
• 2-[3,5-bis(trifluoromethyl)phenyl]-1-(diaminomethylidene)guanidine;hydrochloride
• 1-[3,5-Bis(trifluoromethyl)phenyl]biguanide HCl

• MDL： MFCD03094450
• Inchi： 1S/C10H9F6N5.ClH/c11-9(12,13)4-1-5(10(14,15)16)3-6(2-4)20-8(19)21-7(17)18;/h1-3H,(H6,17,18,19,20,21);1H
• InChI Key： VEHPYWMGWYCGTE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C=C(C(F)(F)F)C=1)/N=C(\N)/N=C(\N)/N)(F)F

Computed Properties

• Exact Mass: 349.05300
• Monoisotopic Mass: 349.0528920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Melting Point: 246 °C (dec.) (lit.)
• PSA: 97.78000
• LogP: 4.71960

Imidodicarbonimidicdiamide, N-[3,5-bis(trifluoromethyl)phenyl]- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes